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Introduction

Ferronickel (FeNi) is a ferroalloy composed primarily of iron and nickel, with a nickel content
typically ranging from 20% to 40%.[1][2] It is a critical raw material in the metallurgical industry,
valued principally for its role in the production of stainless steel and other nickel-containing
alloys.[3][4] Produced through the pyrometallurgical processing of laterite nickel ores,
ferronickel serves as a cost-effective method for introducing nickel into steel melts.[3][5] The
addition of nickel imparts significant enhancements to the final product, including improved
corrosion resistance, heat resistance, strength, toughness, and ductility.[2][4][6] This guide
provides a comprehensive overview of the fundamental chemical, physical, mechanical, and
thermal properties of ferronickel, details the primary production process, and outlines key
experimental protocols for its characterization.

Chemical Composition

The composition of ferronickel is tailored to meet the requirements of its primary application:
the manufacturing of austenitic stainless steels, particularly the 300 series.[3] The nickel
content is the primary determinant of its grade and market value.[7] Besides iron and nickel,
various other elements are present in controlled or residual amounts, originating from the ore
and the production process. These tramp elements, such as sulfur, phosphorus, carbon, and
silicon, must be minimized during refining to prevent adverse effects on the properties of the
final steel product.[8]
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International standards, such as ISO 6501:2020, provide specifications for the technical
delivery requirements of ferronickel, categorizing it into different grades based on nickel
content.[9][10]

Table 1: Typical Chemical Composition of Ferronickel Grades

Content (%) - Low Content (%) - Content (%) - High
Element Grade (FeNi 15- Medium Grade Grade (FeNi 40-
25%)[7] (FeNi 25-35%)[11] 50%)[11]
Nickel (Ni) 15 - 25 25-35 40 - 50
Cobalt (Co) <1.2[12] Varies Varies
Carbon (C) <0.1-0.5[11] <0.05 - 0.2[11] <0.03 - 0.08[11]
Silicon (Si) <0.5 - 3[11] <0.2 - 2[11] <0.1-1[11]
Sulfur (S) <0.25[12] <0.03[11] <0.02[11]
Phosphorus (P) < 0.05[11] <0.04[11] <0.03[11]
Copper (Cu) <0.10[12] Varies Varies
Chromium (Cr) <0.003[12] Varies Varies

| Iron (Fe) | Remainder | Remainder | Remainder |

Note: Values are indicative and can vary based on the manufacturer and specific grade. The
data is compiled from multiple sources providing typical ranges.

Physical and Thermal Properties

The physical properties of ferronickel, such as density and melting point, are highly dependent
on its specific composition, particularly the nickel-to-iron ratio.[13] The alloy is a shiny, metallic
solid, typically supplied in the form of ingots, pieces, or shots.[10][12][14]

Table 2: Physical and Thermal Properties of Ferronickel
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Property

Physical Properties

Value (Metric)

Value (Imperial)

Notes

Shiny metallic

Lumps, ingots, or

Appearance _
solid[12][14] granular form.[11][15]
) ~0.293 - 0.303 For FeNi with 25% to
Density ~8.1 - 8.4 g/cm3[13] ] )
Ib/in3[13] 55% Ni content.[13]

3.8 g/lcm3[12][14]

0.137 Ib/in3[12]

Value cited for a

general composition.

Thermal Properties

Melting Point

1430 - 1480 °C[13]

2606 - 2696 °F[13]

Range for FeNi with
25% to 55% Ni
content.[13]

~1500 °C[12][14]

~2732 °F[12][14]

Boiling Point

~2900 °C[12][14]

~5252 °F[12][14]

| Heat Resistance | Good[1][2] | - | A key property for its use in high-temperature applications.[2]

Mechanical Properties

Ferronickel's primary function is to enhance the mechanical properties of the alloys into which

it is introduced.[4] Nickel is a powerful austenite stabilizer, which helps form and maintain a

crystal structure that imparts excellent ductility, strength, and toughness to steel.[3][4] While

ferronickel itself is not typically used as a structural material, its inherent properties contribute

to its handling and processing. It is described as a hard ferroalloy.[14]

Table 3: Mechanical Properties of Ferronickel Alloys
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Property

Hardness (Vickers)

Value

620 - 650

Notes

For a specific alloy with Ni
(25wt%), C (3.1wt%), and
minor additions of Ru, Ta,
Cd.[16]

Yield Strength

1350 - 1420 MPa

For the same specific alloy

composition as above.[16]

Nickel content increases the

Toughness High[4] toughness of the resulting
steel.[4]
Nickel stabilizes the austenitic
Ductility High[3][4] phase, which is known for its

high ductility.[3]

| Abrasion Resistance | Good[13] | |

Production Process: Rotary Kiln-Electric Furnace

(RKEF)

The most common method for producing ferronickel from lateritic ores is the Rotary Kiln-
Electric Furnace (RKEF) process.[1][8][17] This pyrometallurgical route involves several key
stages designed to dry, reduce, and smelt the ore to separate the ferronickel from slag.[8][18]
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Caption: Workflow of the Rotary Kiln-Electric Furnace (RKEF) process for ferronickel
production.

The RKEF process can be summarized in the following steps:

o Ore Preparation: Nickel laterite ores are mined, crushed, screened, and blended to create a
consistent feed with specific ratios of nickel, iron, and other components like SiO2> and MgO.

[5]18]

» Drying: The blended ore is fed into a rotary dryer where it is heated to 200-300°C to reduce
its moisture content significantly.[1]

» Calcination and Pre-reduction: The dried ore then enters a long rotary kiln. Here, it is
calcined to remove chemically bound water and pre-reduced with a reducing agent like coal.
[81[17]

e Smelting: The hot, calcined material is charged into a submerged arc electric furnace (SAF).
[8] Intense heat generated by electric energy melts the charge, and further reduction occurs,
yielding molten crude ferronickel and a liquid slag.[1][5]

o Refining: The crude ferronickel is tapped from the furnace into ladles.[8] It then undergoes a
refining process to remove undesirable impurities such as sulfur, phosphorus, carbon, and
silicon to meet quality specifications.[8][15]

e Casting: Finally, the refined molten ferronickel is cast into ingots or granulated to form shots
suitable for transport and use in steelmaking.[1][5]

Fe-Ni Phase Relationships

The iron-nickel phase diagram is fundamental to understanding the microstructure of Fe-Ni
alloys and the steels they are used to create. At high temperatures, Fe and Ni form a complete
solid solution with a face-centered cubic (fcc) structure, known as austenite or taenite (y-Fe,Ni).
[19][20] As the alloy cools, it can transform into a body-centered cubic (bcc) structure known as
ferrite or kamacite (a-Fe,Ni).[20] The presence and stability of the austenitic phase, which is
crucial for the desirable properties of many stainless steels, is a key reason for using nickel as
an alloying element.[3][4]
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Caption: Simplified phase transformation in the Fe-Ni system upon cooling.

Experimental Protocols

Characterizing ferronickel requires a suite of analytical techniques to determine its elemental
composition, physical properties, and microstructure.

Compositional Analysis via Atomic Absorption
Spectrometry (FAAS)

Flame Atomic Absorption Spectrometry (FAAS) is a widely used and robust method for
accurately determining the concentration of elements, including high concentrations of nickel,
in ferronickel and other ferroalloys.[21]

» Objective: To quantify the weight percentage of nickel and other minor elements in a
ferronickel sample.
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o Methodology:

o Sample Preparation: A precise mass of the ferronickel sample is dissolved in a mixture of
strong acids (e.g., aqua regia) with gentle heating.

o Dilution: The dissolved sample is cooled, transferred to a volumetric flask, and diluted to a
known volume with deionized water to bring the analyte concentration into the optimal
working range of the spectrometer.

o Instrument Calibration: A series of standard solutions with known nickel concentrations are
prepared. These standards are used to generate a calibration curve by plotting
absorbance versus concentration.

o Analysis: The prepared sample solution is aspirated into the flame of the AAS instrument.
The absorbance of light by the atomized nickel in the flame is measured at a specific
wavelength (e.g., 232.0 nm).

o Quantification: The nickel concentration in the sample is determined by comparing its
absorbance value to the calibration curve. The final percentage is calculated based on the
initial sample weight and dilution factor.[21]

» Validation: The accuracy of the FAAS method is often cross-verified using other techniques
like X-ray Fluorescence Spectrometry (XRF) or classical gravimetric methods using
dimethylglyoxime (DMG).[21]

Microstructural and Phase Analysis via X-ray Spectral
Microanalysis (RSMA)

X-ray Spectral Microanalysis, often performed within a Scanning Electron Microscope (SEM), is
used to determine the phase composition and the distribution of elements within the alloy's
microstructure.[22]

o Objective: To identify the different phases present in ferronickel and determine the
elemental composition of each phase (e.g., metallic nuggets vs. oxide inclusions).

o Methodology:
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o Sample Preparation: A representative sample of solid ferronickel is mounted in an epoxy
resin. The mounted sample is then ground and polished using standard metallographic
techniques to achieve a flat, mirror-like surface.

o Imaging: The prepared sample is placed in the SEM chamber. A high-energy electron
beam is scanned across the surface. Backscattered electron (BSE) imaging is used to
visualize different phases, as the image contrast is sensitive to variations in atomic
number.

o X-ray Analysis: The electron beam is focused on specific points or areas of interest (e.g., a
metallic grain or an inclusion). The interaction of the beam with the sample generates
characteristic X-rays unique to the elements present.

o Data Acquisition: An energy-dispersive X-ray spectroscopy (EDS) or wavelength-
dispersive X-ray spectroscopy (WDS) detector collects these X-rays to generate a
spectrum.

o Interpretation: The peaks in the spectrum are identified to determine the elemental
composition at the analysis point. This allows for the quantification of nickel, iron, and
other elements within distinct microstructural features.[22]

Determination of Melting Behavior via Hot Stage
Microscopy

Hot stage microscopy is employed to visually observe and quantify the melting and softening
behavior of materials at high temperatures, which is particularly relevant for understanding the
behavior of the slag generated during ferronickel production.[23]

» Objective: To determine the characteristic melting temperatures (e.g., softening point, melting
point) of ferronickel production slags.

o Methodology:

o Sample Preparation: A sample of the material (e.g., granulated slag) is ground into a fine
powder. A small amount of the powder is then pressed into a compact, cylindrical pellet.
[23]
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o Mounting: The pellet is placed on a refractory plate (e.g., magnesia) inside a high-
temperature furnace equipped with a camera and lighting system.[23]

o Heating Program: The furnace heats the sample according to a controlled temperature
program (e.g., a constant ramp rate of 10 K/min). The atmosphere within the furnace (e.g.,
inert or reducing) can also be controlled.[23]

o Image Capture: The camera continuously records images of the sample's silhouette as it
is heated.

o Analysis: The captured images are analyzed to identify characteristic changes in the
sample's shape. Key temperatures are recorded, such as the softening point (first signs of
rounding), hemisphere point, and flow point (when the sample has completely melted and
spread).[23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://zxferroalloy.com/ferronickel/
https://www.azom.com/article.aspx?ArticleID=9883
https://a.storyblok.com/f/94542/x/154109402a/ferronickel-data-sheet.pdf
https://cometalsa.com/wp-content/uploads/2023/02/Products_FerroalloysLumpy_FerroNickel_Overview.pdf
https://www.mana-metal.com/info/the-role-and-characteristics-of-ferronickel-74510574.html
https://patents.google.com/patent/CN103436771B/en
https://rotarykilnfactory.com/rotary-kiln-electric-furnace-nickel-rkef-process/
https://www.snnc.co.kr/eng/pages/02product/experience.php
https://ntrs.nasa.gov/api/citations/19650020214/downloads/19650020214.pdf
https://www.youtube.com/watch?v=QeAGxazPwt0
https://dergipark.org.tr/en/download/article-file/540411
https://www.researchgate.net/publication/396175303_Research_on_the_properties_of_ferronickel_production_slags_and_development_of_technological_schemes_for_their_enrichment
https://scispace.com/pdf/melting-behaviour-of-ferronickel-slags-2eta9gea38.pdf
https://www.benchchem.com/product/b1172207#what-are-the-fundamental-properties-of-ferronickel
https://www.benchchem.com/product/b1172207#what-are-the-fundamental-properties-of-ferronickel
https://www.benchchem.com/product/b1172207#what-are-the-fundamental-properties-of-ferronickel
https://www.benchchem.com/product/b1172207#what-are-the-fundamental-properties-of-ferronickel
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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